Cas no 1021208-55-8 (3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• CAS No: 1021208-55-8
• MF: C₂₀H₁₇FN₂O₄S₂
• MW: 432.488385915756
• CID: 6146853
• PubChem ID: 25852122
• Update Time: 2025-06-18

3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• AKOS024498230
• 3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide
• 3-fluoro-4-methoxy-N-(1-(thiophene-2-carbonyl)indolin-6-yl)benzenesulfonamide
• 1021208-55-8
• F5099-0037
• VU0635691-1

• Inchi： 1S/C20H17FN2O4S2/c1-27-18-7-6-15(12-16(18)21)29(25,26)22-14-5-4-13-8-9-23(17(13)11-14)20(24)19-3-2-10-28-19/h2-7,10-12,22H,8-9H2,1H3
• InChI Key： GYBSDPLDJKGYCM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NC1C=CC2=C(C=1)N(C(C1=CC=CS1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 432.06137754g/mol
• Monoisotopic Mass: 432.06137754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 112Ų

Additional information on 3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1021208-55-8 and Product Name: 3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

The compound with the CAS number 1021208-55-8 and the product name 3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a fluoro substituent, a methoxy group, and a sulfonamide moiety, contributes to its unique chemical properties and biological activities.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic scaffolds in designing novel therapeutic agents. The indole core in this compound is particularly noteworthy, as indole derivatives have been extensively studied for their pharmacological properties. Specifically, the thiophene-2-carbonyl group appended to the indole ring introduces additional complexity, which can modulate the electronic and steric properties of the molecule. This structural feature has been exploited in various drug development strategies to enhance binding affinity and selectivity.

The sulfonamide functional group is another critical component of this compound, known for its role in enhancing solubility and bioavailability. Sulfonamides have a long history of use in medicinal chemistry, with numerous examples demonstrating their efficacy as antimicrobial agents, diuretics, and inhibitors of various enzymes. In the context of this compound, the sulfonamide moiety is positioned to interact with biological targets, potentially leading to therapeutic effects. The combination of these functional groups makes 3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide a promising candidate for further investigation.

One of the most intriguing aspects of this molecule is its potential as a scaffold for developing small-molecule inhibitors targeting specific biological pathways. The indole-thiophene conjugate has been shown to exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. For instance, recent studies have demonstrated that indole derivatives can modulate the activity of transcription factors and kinases, which are key players in cellular signaling pathways. The presence of the fluoro substituent further enhances the molecule's potential by improving metabolic stability and binding affinity.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. The fluoro group, for example, is known to increase lipophilicity while maintaining good solubility in biological fluids. This balance is crucial for drug design, as it ensures adequate absorption and distribution within the body. Furthermore, the sulfonamide group contributes to hydrogen bonding capabilities, which can improve interactions with biological targets. These properties collectively enhance the compound's pharmacokinetic profile.

The synthesis of 3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to construct the indole-thiophene core efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between these heterocyclic units. Additionally, protecting group strategies have been utilized to ensure regioselectivity during synthesis.

Evaluation of this compound's biological activity has revealed promising results in preclinical studies. Initial assays have shown that it exhibits inhibitory effects on enzymes relevant to cancer progression. The mechanism of action appears to involve disruption of key signaling pathways involved in cell proliferation and survival. These findings align with recent research highlighting the role of indole derivatives in oncology drug development. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses.

The potential therapeutic applications of 3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide extend beyond oncology. Its structural features suggest utility in treating inflammatory diseases and neurodegenerative disorders as well. The sulfonamide moiety has been identified as a key pharmacophore in drugs targeting inflammation-related pathways. Similarly, indole derivatives have shown promise in mitigating neuroinflammatory processes associated with conditions such as Alzheimer's disease.

Ongoing research aims to further optimize this compound by exploring analogues with modified functional groups. Computational modeling techniques are being employed to predict how structural changes will impact biological activity. These studies are expected to yield insights into structure-function relationships, guiding future drug design efforts. Additionally, collaboration between synthetic chemists and biologists will be crucial in validating initial findings through comprehensive biochemical assays.

In conclusion,3-fluoro-4-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-y]benzene -1-sulfonamide (CAS No. 1021208 -55 -8) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities . Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents . Further investigation into its mechanisms of action , synthesis ,and pharmacological profile will undoubtedly contribute to its translation into clinical applications . As research progresses ,this compound holds great potential for addressing unmet medical needs across multiple disease areas .